N-(4-fluorophenyl)-3-(methylthio)piperidine-1-carboxamide
Overview
Description
N-(4-fluorophenyl)-3-(methylthio)piperidine-1-carboxamide, commonly referred to as FMP, is a chemical compound that belongs to the class of piperidine carboxamides. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.
Scientific Research Applications
FMP has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. FMP has also been studied for its potential use as a pain reliever and anesthetic.
Mechanism of Action
The mechanism of action of FMP is not fully understood. However, it has been shown to interact with various receptors in the brain, including the dopamine transporter, sigma-1 receptor, and mu-opioid receptor. FMP has been shown to inhibit the reuptake of dopamine and increase the release of dopamine in the brain, leading to its potential use as a treatment for Parkinson's disease.
Biochemical and Physiological Effects:
FMP has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, leading to its potential use as a treatment for Parkinson's disease. FMP has also been shown to have analgesic effects, making it a potential pain reliever. Additionally, FMP has been shown to have anesthetic effects, making it a potential alternative to traditional anesthetics.
Advantages and Limitations for Lab Experiments
One of the major advantages of FMP is its potential use in various fields, including medicinal chemistry, neuroscience, and drug discovery. FMP has also been shown to have low toxicity levels, making it a safe compound to use in lab experiments. However, one of the limitations of FMP is its limited availability and high cost, which can make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for FMP research. One potential direction is the development of FMP-based drugs for the treatment of Parkinson's disease and other neurological disorders. Another potential direction is the development of FMP-based pain relievers and anesthetics. Additionally, further research is needed to fully understand the mechanism of action of FMP and its potential applications in various fields.
Synthesis Methods
FMP can be synthesized through a multi-step process that involves the reaction of 4-fluoroaniline with 3-(methylthio)piperidine-1-carboxylic acid, followed by coupling with N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to form the corresponding carboxamide.
properties
IUPAC Name |
N-(4-fluorophenyl)-3-methylsulfanylpiperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2OS/c1-18-12-3-2-8-16(9-12)13(17)15-11-6-4-10(14)5-7-11/h4-7,12H,2-3,8-9H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOPHIHAAQKAYQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CCCN(C1)C(=O)NC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-(furan-2-yl)propan-2-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2457894.png)
![methyl 3-(8-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate](/img/structure/B2457895.png)
![2-Cyano-N-[1-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-N-methylpyridine-3-sulfonamide](/img/structure/B2457899.png)
![2-[Methyl(2,2,2-trifluoroethyl)amino]ethyl 2-chloropyridine-4-carboxylate](/img/structure/B2457902.png)
